3-fluoro-N-methyl-N-(trifluoroacetyl)benzylamine

• Molecular Formula: C10H9F4NO
• Molecular Weight: 235.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[(3-fluorophenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C10H9F4NO/c1-15(9(16)10(12,13)14)6-7-3-2-4-8(11)5-7/h2-5H,6H2,1H3
• InChI Key: VCRHUUGDZFFPSL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)F)C(=O)C(F)(F)F

Description

3-fluoro-N-methyl-N-(trifluoroacetyl)benzylamine is a useful research compound. Its molecular formula is C10H9F4NO and its molecular weight is 235.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-fluoro-N-(trifluoroacetyl)benzylamine (Intermediate 105, 0.508 g) in THF (5 mL) was added to a stirred suspension of sodium hydride (60% oil dispersion, 0.096 g) in THF (5 mL). The resultant mixture was stirred at room temperature for 30 minutes. Iodomethane (0.653 g) was added and the mixture was stirred at room temperature overnight. The mixture was poured into water and extracted with ethyl acetate, washed with water, dried (MgSO4) and filtered. The filtrate was evaporated to dryness to give 3-fluoro-N-methyl-N-(trifluoroacetyl)benzylamine (0.497 g) as a white solid.